Cas no 854690-87-2 ([3-(difluoromethyl)phenyl]boronic acid)

[3-(difluoromethyl)phenyl]boronic acid structure

854690-87-2 structure

Product Name:[3-(difluoromethyl)phenyl]boronic acid

CAS No:854690-87-2

Molecular Formula:C₇H₇BF₂O₂

Molecular Weight:171.937089204788

MDL:MFCD09864670

CID:717280

PubChem ID:44717244

[3-(difluoromethyl)phenyl]boronic acid Properties

Names and Identifiers

- (3-(Difluoromethyl)phenyl)boronic acid
- [3-(difluoromethyl)phenyl]boronic acid
- 3-(difluoromethyl)phenylboronic acid
- Boronic acid,B-[3-(difluoromethyl)phenyl]-
- 3-(Difluoromethyl)benzeneboronic acid
- 3-Difluoromethyl-phenylboronic acid
- PC1641
- 3-(difluoromethyl)phenylboronic acid
- Boronic acid, [3-(difluoromethyl)phenyl]-
- AMBA00011
- MYJVGNXKXAYCTH-UHFFFAOYSA-N
- SBB088558
- 3-(difluoromethyl)-phenylboronic acid
- (3-(difluoromethy)phenyl)boronic acid
- AM804416
- ST2402305
- 4CH-0
- B-[3-(Difluoromethyl)phenyl]boronic acid (ACI)
- Boronic acid, [3-(difluoromethyl)phenyl]- (9CI)
- 854690-87-2
- DB-344641
- DTXSID50660133
- DS-15773
- EN300-316291
- [3-(Difluoromethyl)phenyl]boronic acid
- CS-W006351
- SCHEMBL5096934
- (3-(Difluoromethyl)phenyl)boronicacid
- AKOS015903961
- SY015917
- Z1255403608
- MFCD09864670
- +Expand
- MDL： MFCD09864670
- InChIKey： MYJVGNXKXAYCTH-UHFFFAOYSA-N
- Inchi： 1S/C7H7BF2O2/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4,7,11-12H
- SMILES： FC(C1C=C(B(O)O)C=CC=1)F

Computed Properties

Exact Mass: 172.05100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 172.051
Heavy Atom Count: 12
Complexity: 143
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: 0.30400
PSA: 40.46000
Refractive Index: 1.479
Boiling Point: 312°C at 760 mmHg
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: 133.7±30.1 °C
Color/Form: No data avaiable
Density: 1.3±0.1 g/cm3

[3-(difluoromethyl)phenyl]boronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0036SM-100mg	[3-(difluoromethyl)phenyl]boronic acid	854690-87-2	98%	100mg	$20.00	2024-04-21
A2B Chem LLC	AB47974-100mg	3-Difluoromethyl-phenylboronic acid	854690-87-2	98%	100mg	$19.00	2024-04-19
abcr	AB229007-250 mg	3-(Difluoromethyl)benzeneboronic acid; .	854690-87-2		250MG	€127.50	2023-01-26
Alichem	A019117220-5g	(3-(Difluoromethyl)phenyl)boronic acid	854690-87-2	98%	5g	$1095.92	2023-08-31
Ambeed	A173485-100mg	(3-(Difluoromethyl)phenyl)boronic acid	854690-87-2	98%	100mg	$25.0	2024-07-24
Apollo Scientific	PC1641-250mg	3-(Difluoromethyl)benzeneboronic acid	854690-87-2		250mg	£106.00	2023-09-01
Chemenu	CM132737-1g	(3-(difluoromethyl)phenyl)boronic acid	854690-87-2	95%+	1g	$***	2023-03-29
ChemScence	CS-W006351-100mg	(3-(Difluoromethyl)phenyl)boronic acid	854690-87-2	99.89%	100mg	$44.0	2022-04-26
Enamine	EN300-316291-0.1g	[3-(difluoromethyl)phenyl]boronic acid	854690-87-2	95%	0.1g	$44.0	2023-09-05
eNovation Chemicals LLC	Y0986182-5g	(3-(Difluoromethyl)phenyl)boronic acid	854690-87-2	95%	5g	$550	2022-05-24

[3-(difluoromethyl)phenyl]boronic acid Related Literature

1. Back cover

Biomater. Sci., 2021,9, 3173-3174
2. Degradation of atrazine from the riparian zone with a PEC system based on an anode of N–S–TiO2 nanocrystal-modified TiO2 nanotubes and an activated carbon photocathode

Xiongwei Liang,Li Wang,Fang Ma,Huan Lou,Xiaofeng Jiang,Zhe Li RSC Adv., 2016,6, 89994-90001
3. Metabonomic analysis of mouse urine by liquid-chromatography-time of flight mass spectrometry (LC-TOFMS): detection of strain, diurnal and gender differences

Robert Plumb,Jennifer Granger,Chris Stumpf,Ian D. Wilson,Julie A. Evans,Eva M. Lenz Analyst, 2003,128, 819-823
4. Three-dimensional crimped biodegradable poly(lactic acid) fibers prepared via melt spinning and controlled structural reorganization

Bo Yang,Rui Wang,Zhenfeng Dong,Jing Wu,Minxuan Kuang,Gaoling Jin,Huiling Ma,Yang Wang,Qingying Zhang,Xiuqin Zhang RSC Adv., 2020,10, 42890-42896
5. Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imineligands and mixed metal polynuclear complexes†‡

Juan Olguín,Sally Brooker New J. Chem., 2011,35, 1242-1253
6. Pd(OAc)2-catalysed regioselective alkoxylation of aryl (β-carbolin-1-yl)methanones via β-carboline directed ortho-C(sp2)–H activation of an aryl ring†‡

Shivalinga Kolle Org. Biomol. Chem., 2015,13, 10376-10385
7. Carbolithiation of meso-aryl-substituted 5,15-diazaporphyrin selectively provides 3-alkylated diazachlorins†

Ayaka Yamaji,Satoru Hiroto,Ji-Young Shin,Hiroshi Shinokubo Chem. Commun., 2013,49, 5064-5066
8. Preparation of multi-temperature responsive elastomers by generating ionic networks in 1,2-polybutadiene using an anionic melting method

Jinhui Liu,Yuka Yuan,Zhibin Niu,Qian Li,Fansen Meng,Zhaobo Wang,Jing Hua Soft Matter, 2020,16, 3686-3694
9. Segmental dynamics, morphology and thermomechanical properties of electrospun poly(ε-caprolactone) nanofibers in the presence of an interacting filler†

Fernando G. Souza, Jr. RSC Adv., 2016,6, 21376-21386
10. A Pyrone Strategy for the Synthesis of 3-Acyltetramic Acids

J. Chem. Res. (S), 1999, 250-251

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Amadis Chemical Company Limited

(CAS:854690-87-2)[3-(difluoromethyl)phenyl]boronic acid

Purity:99%/99%

Quantity:5g/25g

Price($):212.0/741.0